Cas no 29836-01-9 (Adenosine,8-(methylthio)- (7CI,8CI,9CI))

• Product Name: Adenosine,8-(methylthio)- (7CI,8CI,9CI)
• CAS No: 29836-01-9
• MF: C₁₁H₁₅N₅O₄S
• MW: 313.332900285721
• CID: 264672
• PubChem ID: 282733
• Update Time: 2025-04-19

Adenosine,8-(methylthio)- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,8-(methylthio)- (7CI,8CI,9CI)
• 1,3-dimethyl-8-(methylsulfonyl)-3,7-dihydro-1h-purine-2,6-dione
• 8-(methylthio)adenosine
• 8-MeS-adenosine
• 8-methanesulfonyl-1,3-dimethyl-3,7(9)-dihydro-purine-2,6-dione
• 8-Methylmercaptoadenosin
• 8-Methylmercapto-adenosin
• 8-methylsulfanyl-adenosine
• 8-Methylsulfonyl-theophyllin
• 8-methylsulphanyladenosine
• 8-Methylthioadenosine
• AC1L5P0Q
• AC1Q6UYK
• AR-1B7036
• CTK5A7821
• KST-1B5918
• NCIOpen2_003996
• NSC77348
• 2-(6-amino-8-methylsulfanylpurin-9-yl)-5-(hydroxymethyl)oxolane-3, 4-diol
• 29836-01-9
• NSC-136561
• 2-(6-amino-8-methylsulfanylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 8-(methylsulfanyl)-9-pentofuranosyl-9h-purin-6-amine
• DTXSID90952261
• NSC136561

• Inchi： 1S/C11H15N5O4S/c1-21-11-15-5-8(12)13-3-14-9(5)16(11)10-7(19)6(18)4(2-17)20-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2,12,13,14)
• InChI Key： ZLSIRPOPTWVEOT-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C(N)=NC=NC=2N1C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 313.08447515g/mol
• Monoisotopic Mass: 313.08447515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 165Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides